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Compound of Interest

Compound Name: MMV019313

Cat. No.: B15622913 Get Quote

Essential protocols for the safe handling, use, and disposal of the potent research compound

MMV019313 are outlined below, providing researchers, scientists, and drug development

professionals with crucial immediate safety and logistical information. In the absence of a

specific Safety Data Sheet (SDS) for MMV019313, a cautious approach is mandated, treating

the compound as potentially hazardous. The following guidelines are based on established

best practices for handling potent, powdered small molecule inhibitors in a laboratory setting.

Personal Protective Equipment (PPE): A Multi-
layered Defense
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for various procedures involving

MMV019313. Adherence to these guidelines is critical to ensure personnel safety.
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Activity
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Storage and

Transport

Safety glasses

with side shields

Single pair of

nitrile gloves

Standard

laboratory coat

Not generally

required

Weighing and

Aliquoting (Solid)

Chemical splash

goggles and face

shield

Double-gloving

with nitrile gloves

Disposable gown

over a laboratory

coat

NIOSH-approved

N95 or higher

respirator within

a certified

chemical fume

hood or glove

box

Solution

Preparation

Chemical splash

goggles

Double-gloving

with nitrile gloves
Laboratory coat

Work within a

certified chemical

fume hood

In Vitro

Experiments

Safety glasses

with side shields

Single pair of

nitrile gloves
Laboratory coat

Not generally

required if

solutions are

handled in a

fume hood

Spill Cleanup

Chemical splash

goggles and face

shield

Double-gloving

with heavy-duty

nitrile gloves

Chemical-

resistant apron

over a laboratory

coat

NIOSH-approved

respirator

appropriate for

the scale of the

spill

Waste Disposal
Chemical splash

goggles

Double-gloving

with nitrile gloves
Laboratory coat

Not generally

required if waste

is properly

contained
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Meticulous adherence to operational protocols is essential to minimize the risk of exposure and

contamination.

Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Store MMV019313 in a clearly labeled, sealed container in a designated, well-ventilated, and

secure area.

Restrict access to authorized personnel only.

Handling and Weighing of Solid Compound:
All handling of solid MMV019313 must be conducted within a certified chemical fume hood

or a glove box to prevent inhalation of airborne particles.

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated, labeled spatulas and weighing boats.

Employ a "wet-handling" technique where appropriate by gently moistening the powder with

a suitable solvent to minimize dust generation.

Clean all equipment and the work surface thoroughly with an appropriate solvent after use.

Solution Preparation:
Prepare solutions within a certified chemical fume hood.

Add the solid MMV019313 to the solvent slowly to avoid splashing.

Ensure the container is securely capped and clearly labeled with the compound name,

concentration, solvent, and date of preparation.

Disposal Plan: Ensuring Environmental and
Personnel Safety
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Proper disposal of MMV019313 and associated waste is a critical component of laboratory

safety and environmental responsibility.

Waste Segregation: All materials contaminated with MMV019313, including gloves,

disposable gowns, weighing boats, and pipette tips, must be collected in a dedicated, clearly

labeled hazardous waste container.

Solid Waste: Collect solid waste in a sealed, puncture-proof container labeled "Hazardous

Chemical Waste" and "Potent Compound."

Liquid Waste: Collect liquid waste containing MMV019313 in a sealed, compatible container.

Do not mix with other waste streams unless compatibility is confirmed. Label the container

with "Hazardous Chemical Waste," the full chemical name, and approximate concentration.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with a

suitable solvent. Collect the cleaning materials as hazardous waste.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance and to arrange for waste pickup.

Visualizing the PPE Workflow
The following diagram illustrates the logical sequence for donning and doffing Personal

Protective Equipment when handling solid MMV019313.

Donning PPE

Doffing PPE

Perform Hand Hygiene Don Disposable Gown Don N95 Respirator Don Goggles & Face Shield Don Inner Gloves Don Outer Gloves

Remove Outer Gloves Remove Disposable Gown Perform Hand Hygiene Remove Face Shield & Goggles Remove Inner Gloves Remove Respirator Perform Hand Hygiene
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling MMV019313]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622913#personal-protective-equipment-for-
handling-mmv019313]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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